1-[(4-benzylpiperazin-1-yl)methyl]-5-bromo-1H-indole-2,3-dione

• Molecular Formula: C20H20BrN3O2
• Molecular Weight: 414.3 g/mol
• IUPAC Name: 1-[(4-benzylpiperazin-1-yl)methyl]-5-bromoindole-2,3-dione
• InChI: InChI=1S/C20H20BrN3O2/c21-16-6-7-18-17(12-16)19(25)20(26)24(18)14-23-10-8-22(9-11-23)13-15-4-2-1-3-5-15/h1-7,12H,8-11,13-14H2
• InChI Key: QUPZCMVSGPNWCY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)CN3C4=C(C=C(C=C4)Br)C(=O)C3=O

Description

1-[(4-benzylpiperazin-1-yl)methyl]-5-bromo-1H-indole-2,3-dione is a complex organic compound that has garnered interest in various scientific fields due to its unique chemical structure and potential applications. This compound features a brominated indole core, which is known for its biological activity, and a benzylpiperazine moiety, which is often found in pharmacologically active compounds.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(4-benzylpiperazin-1-yl)methyl]-5-bromo-1H-indole-2,3-dione typically involves multi-step organic reactionsThe reaction conditions often require the use of solvents like ethanol and catalysts to facilitate the process .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often employing continuous flow reactors and automated systems to ensure consistent quality. The use of high-purity reagents and stringent control of reaction conditions are crucial for industrial-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

1-[(4-benzylpiperazin-1-yl)methyl]-5-bromo-1H-indole-2,3-dione undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form different derivatives, depending on the oxidizing agent used.

Reduction: Reduction reactions can modify the indole core or the benzylpiperazine moiety.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are often used.

Substitution: Reagents such as alkyl halides or acyl chlorides are used under basic or acidic conditions to facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinone derivatives, while reduction can produce various hydro derivatives.

Scientific Research Applications

1-[(4-benzylpiperazin-1-yl)methyl]-5-bromo-1H-indole-2,3-dione has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly in targeting specific receptors or enzymes.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[(4-benzylpiperazin-1-yl)methyl]-5-bromo-1H-indole-2,3-dione involves its interaction with specific molecular targets. The benzylpiperazine moiety is known to interact with neurotransmitter receptors, while the brominated indole core can modulate enzyme activity. These interactions lead to various biological effects, including inhibition of cell proliferation and modulation of neurotransmitter release .

Comparison with Similar Compounds

Similar Compounds

1-[(4-benzylpiperazin-1-yl)methyl]cyclopropylmethanol: Contains a cyclopropyl group instead of the indole core.

1-[4-(substituted)-piperazin-1-ylmethyl]-1H-benzotriazole: Features a benzotriazole core instead of the indole core.

Uniqueness

1-[(4-benzylpiperazin-1-yl)methyl]-5-bromo-1H-indole-2,3-dione is unique due to its combination of a brominated indole core and a benzylpiperazine moiety. This combination imparts distinct chemical and biological properties, making it a valuable compound for various research applications.